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  4. 2-[[5-[(3-Carboxy-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]-3,3-dimethyl-5-oxopentanoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
2-[[5-[(3-Carboxy-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]-3,3-dimethyl-5-oxopentanoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid 2-[[5-[(3-Carboxy-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]-3,3-dimethyl-5-oxopentanoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
Brand Name: Vulcanchem
CAS No.: 312940-52-6
VCID: VC0378811
InChI: InChI=1S/C25H30N2O6S2/c1-25(2,11-17(28)26-21-19(23(30)31)13-7-3-5-9-15(13)34-21)12-18(29)27-22-20(24(32)33)14-8-4-6-10-16(14)35-22/h3-12H2,1-2H3,(H,26,28)(H,27,29)(H,30,31)(H,32,33)
SMILES: CC(C)(CC(=O)NC1=C(C2=C(S1)CCCC2)C(=O)O)CC(=O)NC3=C(C4=C(S3)CCCC4)C(=O)O
Molecular Formula: C25H30N2O6S2
Molecular Weight: 518.6g/mol

2-[[5-[(3-Carboxy-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]-3,3-dimethyl-5-oxopentanoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid

CAS No.: 312940-52-6

Main Products

VCID: VC0378811

Molecular Formula: C25H30N2O6S2

Molecular Weight: 518.6g/mol

2-[[5-[(3-Carboxy-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]-3,3-dimethyl-5-oxopentanoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid - 312940-52-6

CAS No. 312940-52-6
Product Name 2-[[5-[(3-Carboxy-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]-3,3-dimethyl-5-oxopentanoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
Molecular Formula C25H30N2O6S2
Molecular Weight 518.6g/mol
IUPAC Name 2-[[5-[(3-carboxy-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]-3,3-dimethyl-5-oxopentanoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
Standard InChI InChI=1S/C25H30N2O6S2/c1-25(2,11-17(28)26-21-19(23(30)31)13-7-3-5-9-15(13)34-21)12-18(29)27-22-20(24(32)33)14-8-4-6-10-16(14)35-22/h3-12H2,1-2H3,(H,26,28)(H,27,29)(H,30,31)(H,32,33)
Standard InChIKey OXDSJINUBJKIRS-UHFFFAOYSA-N
SMILES CC(C)(CC(=O)NC1=C(C2=C(S1)CCCC2)C(=O)O)CC(=O)NC3=C(C4=C(S3)CCCC4)C(=O)O
Canonical SMILES CC(C)(CC(=O)NC1=C(C2=C(S1)CCCC2)C(=O)O)CC(=O)NC3=C(C4=C(S3)CCCC4)C(=O)O
PubChem Compound 1806297
Last Modified Nov 11 2021
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